4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C22H25N3O3S2/c1-14-4-9-19-20(11-14)29-22(23-19)24-21(26)17-5-7-18(8-6-17)30(27,28)25-12-15(2)10-16(3)13-25/h4-9,11,15-16H,10,12-13H2,1-3H3,(H,23,24,26)
• InChI Key: PKBRYPVALZKAEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C=C(C=C4)C)C
• Molecular Formula: C22H25N3O3S2
• Molecular Weight: 443.6 g/mol
• CAS No.: 361167-26-2

Description

4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C22H25N3O3S2 and its molecular weight is 443.58. The purity is usually 95%.
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Scientific Research Applications

Sulfonamide Applications

Sulfonamides are known for their wide-ranging applications in medicinal chemistry, particularly as bacteriostatic antibiotics and inhibitors for various enzymes. They have been utilized in developing therapies for bacterial infections, as well as for their roles in carbonic anhydrase inhibitors (CAIs) and diuretics. The patent review by Carta, Scozzafava, and Supuran (2012) highlights the significance of sulfonamides in clinical drugs and their continuous exploration for novel applications, including antiglaucoma agents and antitumor agents targeting specific isoforms of carbonic anhydrase (Carta, Scozzafava, & Supuran, 2012).

Benzothiazole Significance

Benzothiazole derivatives are prominent in the field of medicinal chemistry due to their varied biological activities. The structural motif of benzothiazole is associated with antiviral, antimicrobial, antiallergic, antidiabetic, antitumor, anti-inflammatory, and anticancer properties. Research on benzothiazole derivatives continues to reveal their potential in creating new therapeutic agents with enhanced activities and minimal toxic effects. Bhat and Belagali (2020) provide an extensive review of the importance of benzothiazole derivatives in medicinal chemistry, underscoring their applications across a wide spectrum of biological activities (Bhat & Belagali, 2020).

Benzamide Derivatives

Benzamide derivatives, including those structurally related to the compound , have been investigated for their antifungal, immunomodulating, and potential antitumor activities. Schiaffella and Vecchiarelli (2001) review the in vitro and in vivo antifungal activity of 1,4-benzothiazine azole derivatives, illustrating how specific chemical characteristics of these compounds correlate with their biological activities. This review suggests that benzamide derivatives could also exhibit significant biological effects due to their ability to interact with various biological targets (Schiaffella & Vecchiarelli, 2001).